Cas no 220991-52-6 ((2-iodo-5-methyl-phenyl)-acetic acid)
220991-52-6 structure
Product Name:(2-iodo-5-methyl-phenyl)-acetic acid
CAS No:220991-52-6
MF:C9H9IO2
MW:276.071035146713
CID:2119427
PubChem ID:21938646
Update Time:2025-04-21
(2-iodo-5-methyl-phenyl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-iodo-5-methyl-phenyl)-acetic acid
- (2-Iodo-5-methylphenyl)acetic acid
- 2-Iodo-5-methylbenzeneacetic acid
- 220991-52-6
- 2-Iodo-5-methylphenylacetic acid
- KRPZCZROKFJYTK-UHFFFAOYSA-N
- SCHEMBL6036182
- 2-(2-iodo-5-methylphenyl)acetic acid
- 5-methyl-2-iodophenyl acetic acid
- AT25201
- DB-327662
- DTXSID001300259
- MFCD18397861
- Benzeneacetic acid, 2-iodo-5-methyl-
-
- Inchi: 1S/C9H9IO2/c1-6-2-3-8(10)7(4-6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
- InChI Key: KRPZCZROKFJYTK-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C)C=C1CC(=O)O
Computed Properties
- Exact Mass: 275.96473g/mol
- Monoisotopic Mass: 275.96473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3Ų
(2-iodo-5-methyl-phenyl)-acetic acid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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